Cas no 1363381-17-2 (Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate)

• Product Name: Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate
• CAS No: 1363381-17-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD22566131
• CID: 3164754
• PubChem ID: 72207664
• Update Time: 2025-10-28

Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Not available
• METHYL 1H-PYRAZOLO[4,3-B]PYRIDINE-7-CARBOXYLATE
• SB20039
• PB35132
• 1H-Pyrazolo[4,3-b]pyridine-7-carboxylic acid, methyl ester
• CS-0049240
• SY099827
• P13278
• AKOS025403524
• METHYL1H-PYRAZOLO[4,3-B]PYRIDINE-7-CARBOXYLATE
• SCHEMBL26233949
• methyl 2H-pyrazolo[4,3-b]pyridine-7-carboxylate
• 1363381-17-2
• AS-51690
• MFCD22566131
• Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate

• MDL： MFCD22566131
• Inchi： 1S/C8H7N3O2/c1-13-8(12)5-2-3-9-6-4-10-11-7(5)6/h2-4H,1H3,(H,10,11)
• InChI Key： GKRRPOKNIXBZQV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C2C=NNC=12)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate

Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate (CAS No. 1363381-17-2): A Comprehensive Overview

Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate (CAS No. 1363381-17-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrazolopyridine class, which is known for its broad spectrum of biological activities. The structural framework of Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate consists of a fused pyrazole and pyridine ring system, which provides a rich scaffold for further chemical modifications and biological evaluations.

The significance of this compound lies in its potential applications in drug discovery and development. The pyrazolopyridine core is a privileged structure in medicinal chemistry, often found in biologically active molecules targeting various diseases. Recent studies have highlighted the importance of this scaffold in developing novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor binding. The carboxylate moiety in the name Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate suggests that it may serve as a key functional group for interactions with biological targets, making it a valuable intermediate in synthetic chemistry.

One of the most compelling aspects of Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate is its versatility in chemical synthesis. The presence of multiple reactive sites on the molecule allows for diverse functionalization strategies, enabling researchers to tailor its properties for specific applications. For instance, the carboxylate group can be used to form esters, amides, or other derivatives, while the pyridine ring can undergo alkylation or acylation reactions. This flexibility makes it an attractive building block for designing complex molecules with enhanced pharmacological profiles.

In the realm of biological activity, Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate has shown promise in several preclinical studies. Research has indicated that derivatives of this compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, the fused ring system has been associated with anti-cancer properties, as demonstrated by several studies exploring its impact on cell proliferation and apoptosis in cancer cell lines.

The synthesis of Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of appropriate precursors to form the pyrazolopyridine core, followed by functional group transformations to introduce the carboxylate moiety at the 7-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards.

The role of computational chemistry in studying Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate cannot be overstated. Molecular modeling and docking studies have provided valuable insights into its interactions with biological targets, helping researchers predict its pharmacological activity with greater accuracy. These computational approaches complement experimental data by offering a virtual screening platform where potential drug candidates can be evaluated before being synthesized in the lab. This integration of experimental and computational methods has accelerated the drug discovery process significantly.

The future prospects of Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate are vast and exciting. As our understanding of molecular interactions deepens, new derivatives and analogs are being designed to enhance its therapeutic potential. Researchers are exploring ways to optimize its solubility, bioavailability, and metabolic stability through structural modifications. Furthermore, advances in biocatalysis and green chemistry are paving the way for more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

In conclusion, Methyl 1H-pyrazolo[4,3-B]pyridine-7-carboxylate (CAS No. 1363381-17-2) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its versatility in synthesis and potential therapeutic applications make it a cornerstone compound in drug discovery efforts worldwide. As research continues to uncover new facets of its properties and applications, this molecule is poised to play a crucial role in developing next-generation pharmaceuticals that address unmet medical needs.